Cas no 100910-72-3 (Propane, 1,3-diazido-)

• Product Name: Propane, 1,3-diazido-
• CAS No: 100910-72-3
• MF: C₃H₆N₆
• MW: 126.119938373566
• CID: 1126730
• PubChem ID: 17884280
• Update Time: 2025-04-20

Propane, 1,3-diazido- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,3-diazido-
• 1,3-diazidopropane
• Propane,1,3-diazido
• DTXSID40591467
• SCHEMBL15338512
• 100910-72-3

• Inchi： 1S/C3H6N6/c4-8-6-2-1-3-7-9-5/h1-3H2
• InChI Key： WXZXTRCKSOLGKX-UHFFFAOYSA-N
• SMILES： N(CCCN=[N+]=[N-])=[N+]=[N-]

Computed Properties

• Exact Mass: 126.06500
• Monoisotopic Mass: 126.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 99.50000
• LogP: 0.90262